Benzenepropanamine, N-(2-(3,4-dimethoxyphenyl)ethyl)-5-methoxy-N,alpha-dimethyl-2-(phenylethynyl)-
Benzenepropanamine, N-(2-(3,4-dimethoxyphenyl)ethyl)-5-methoxy-N,alpha-dimethyl-2-(phenylethynyl)-
McN5691 is a voltage-sensitive calcium channel blocker.
Brand Name:
Vulcanchem
CAS No.:
99254-95-2
VCID:
VC0006966
InChI:
InChI=1S/C30H35NO3/c1-23(31(2)20-19-25-13-18-29(33-4)30(21-25)34-5)11-14-27-22-28(32-3)17-16-26(27)15-12-24-9-7-6-8-10-24/h6-10,13,16-18,21-23H,11,14,19-20H2,1-5H3
SMILES:
CC(CCC1=C(C=CC(=C1)OC)C#CC2=CC=CC=C2)N(C)CCC3=CC(=C(C=C3)OC)OC
Molecular Formula:
C₃₀H₃₅NO₃
Molecular Weight:
457.6 g/mol
Benzenepropanamine, N-(2-(3,4-dimethoxyphenyl)ethyl)-5-methoxy-N,alpha-dimethyl-2-(phenylethynyl)-
CAS No.: 99254-95-2
Inhibitors
VCID: VC0006966
Molecular Formula: C₃₀H₃₅NO₃
Molecular Weight: 457.6 g/mol
CAS No. | 99254-95-2 |
---|---|
Product Name | Benzenepropanamine, N-(2-(3,4-dimethoxyphenyl)ethyl)-5-methoxy-N,alpha-dimethyl-2-(phenylethynyl)- |
Molecular Formula | C₃₀H₃₅NO₃ |
Molecular Weight | 457.6 g/mol |
IUPAC Name | N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[5-methoxy-2-(2-phenylethynyl)phenyl]-N-methylbutan-2-amine |
Standard InChI | InChI=1S/C30H35NO3/c1-23(31(2)20-19-25-13-18-29(33-4)30(21-25)34-5)11-14-27-22-28(32-3)17-16-26(27)15-12-24-9-7-6-8-10-24/h6-10,13,16-18,21-23H,11,14,19-20H2,1-5H3 |
Standard InChIKey | HQDXNTRZJRNPLD-UHFFFAOYSA-N |
SMILES | CC(CCC1=C(C=CC(=C1)OC)C#CC2=CC=CC=C2)N(C)CCC3=CC(=C(C=C3)OC)OC |
Canonical SMILES | CC(CCC1=C(C=CC(=C1)OC)C#CC2=CC=CC=C2)N(C)CCC3=CC(=C(C=C3)OC)OC |
Description | McN5691 is a voltage-sensitive calcium channel blocker. |
Synonyms | McN 5691 McN-5691 N-(2-(3,4-dimethoxyphenyl)ethyl)-5-methoxy-N-dimethyl-2-(phenylethynyl)benzenepropanamine |
Reference | [1]. Flaim SF, et al. Structurally novel antihypertensive compound, McN-5691, is a calcium channel blocker in vascular smooth muscle. J Pharmacol Exp Ther. 1991 Jan;256(1):279-88.[2]. Wu WN, et al. Excretion and metabolism of the antihypertensive agent, RWJ-26240 (McN-5691) in dogs. Drug Metab Dispos. 1998 Feb;26(2):115-25.[3]. Flaim SF, et al. Effects of the novel calcium channel blocker, McN-5691, on cardiocirculatory dynamics and cardiac output distribution in conscious spontaneously hypertensive rat. J Cardiovasc Pharmacol. 1988 Apr;11(4):489-500. |
PubChem Compound | 127269 |
Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume